methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H20N2O4/c1-12-15(16(19-24-12)13-6-4-3-5-7-13)17(21)20-10-8-14(9-11-20)18(22)23-2/h3-7,14H,8-11H2,1-2H3
• InChI Key: OGTXQXZNHIAXTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

Methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate, also known as MPPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the piperidinecarboxylate family and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of certain neurotransmitter systems in the brain. Specifically, methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate has been found to interact with the dopamine and glutamate systems, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate has been found to have a number of interesting biochemical and physiological effects. For example, it has been found to increase the release of dopamine in the brain, which may contribute to its potential as a treatment for certain neurological disorders. Additionally, methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate has been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate in lab experiments is its ability to modulate the activity of certain neurotransmitter systems in the brain. This makes it a potentially useful tool for studying the mechanisms underlying various neurological disorders. However, there are also some limitations to using methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate in lab experiments, including its potential toxicity and the need for careful dosing.

Future Directions

There are a number of potential future directions for research on methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate. For example, further studies could investigate its potential as a treatment for neurological disorders such as depression and anxiety. Additionally, research could focus on elucidating the precise mechanisms by which methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate modulates neurotransmitter systems in the brain. Finally, studies could investigate the potential toxicity of methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate and ways to mitigate any potential harmful effects.

Synthesis Methods

Methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate can be synthesized using a variety of methods, including the reaction of 5-methyl-3-phenyl-4-isoxazolecarboxylic acid with piperidine and methyl chloroformate. This reaction results in the formation of methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate as a white crystalline solid.

Scientific Research Applications

Methyl 1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-4-piperidinecarboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a number of interesting properties, including its ability to modulate the activity of certain neurotransmitter systems in the brain.